Cas no 2171301-24-7 (3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4,4-difluorobutanoic acid)

• Product Name: 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4,4-difluorobutanoic acid
• CAS No: 2171301-24-7
• MF: C₂₄H₂₆F₂N₂O₅
• MW: 460.470453739166
• CID: 6110648
• PubChem ID: 165534684
• Update Time: 2025-08-03

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4,4-difluorobutanoic acid
• EN300-1563083
• 2171301-24-7
• 3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4,4-difluorobutanoic acid

• Inchi： 1S/C24H26F2N2O5/c1-2-7-19(23(31)27-20(22(25)26)12-21(29)30)28-24(32)33-13-18-16-10-5-3-8-14(16)15-9-4-6-11-17(15)18/h3-6,8-11,18-20,22H,2,7,12-13H2,1H3,(H,27,31)(H,28,32)(H,29,30)/t19-,20?/m1/s1
• InChI Key： NIZVAKIJMNZNHX-FIWHBWSRSA-N
• SMILES： FC(C(CC(=O)O)NC([C@@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)F

Computed Properties

• Exact Mass: 460.18097826g/mol
• Monoisotopic Mass: 460.18097826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4,4-difluorobutanoic acid

Introduction to 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4,4-difluorobutanoic acid (CAS No. 2171301-24-7)

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4,4-difluorobutanoic acid, identified by the chemical compound code CAS No. 2171301-24-7, is a sophisticated molecular entity that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pentanamido side chain and a 4,4-difluorobutanoic acid moiety. The presence of a fluoren-9-yl methoxycarbonyl group further enhances its complexity, making it a subject of intense study for potential therapeutic applications.

The structural composition of this compound suggests multiple functional roles that could be exploited in drug design. The 4,4-difluorobutanoic acid component introduces fluorine atoms, which are well-known for their ability to modulate metabolic pathways and improve the pharmacokinetic properties of drug candidates. Fluorinated compounds often exhibit enhanced binding affinity and stability, making them valuable in the development of novel therapeutic agents. Additionally, the pentanamido moiety provides a flexible backbone that can interact with biological targets in diverse ways, potentially enabling the compound to modulate multiple pathways simultaneously.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to delve deeper into the potential applications of this compound. Studies have indicated that the fluoren-9-yl methoxycarbonyl group could serve as a scaffold for designing molecules with improved solubility and bioavailability. This is particularly relevant in the context of drug development, where poor solubility can significantly hinder the efficacy of a therapeutic agent. The combination of these structural features makes 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4,4-difluorobutanoic acid a promising candidate for further investigation.

In the realm of medicinal chemistry, the stereochemical configuration at the 2R position is particularly noteworthy. Chiral centers are critical in determining the biological activity of many pharmaceuticals, as they can influence how a molecule interacts with biological targets. The specific stereochemistry at this position may contribute to the compound's selectivity and potency when interacting with enzymes or receptors. This aspect has been a focus of recent research, as understanding and manipulating stereochemistry can lead to the development of more effective drugs with fewer side effects.

The fluoren-9-yl methoxycarbonyl group is also of interest due to its potential role in enhancing the metabolic stability of drug candidates. Methoxycarbonyl groups are often used in peptide mimetics and other biologically active molecules to improve resistance to enzymatic degradation. By incorporating this moiety into 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4,4-difluorobutanoic acid, researchers may be able to develop molecules that exhibit prolonged half-lives in vivo, thereby increasing their therapeutic efficacy.

Current research in this area is exploring the compound's potential as an intermediate in the synthesis of more complex pharmacophores. The structural motifs present in this molecule could serve as building blocks for designing novel drugs targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. The ability to modify specific parts of the molecule while retaining its core structural framework allows for extensive customization, enabling researchers to fine-tune its biological activity to meet specific therapeutic needs.

One particularly exciting application being explored is the use of this compound as a tool in drug discovery pipelines. Its unique structural features make it an excellent candidate for high-throughput screening assays aimed at identifying new drug targets or validating existing ones. By leveraging computational methods and experimental techniques, researchers can rapidly assess how this compound interacts with various biological systems, providing valuable insights into potential therapeutic applications.

The role of fluorine atoms in modulating pharmacokinetic properties cannot be overstated. In recent years, there has been a surge in interest surrounding fluorinated compounds due to their ability to enhance drug-like properties such as lipophilicity, metabolic stability, and binding affinity. The presence of two fluorine atoms at the 4-position of the butanoic acid moiety in 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4,4-difluorobutanoic acid may contribute significantly to these favorable properties, making it an attractive candidate for further development.

Furthermore, the pentanamido side chain provides a versatile platform for further functionalization. Researchers have been exploring ways to attach additional groups or modify existing ones to enhance specific biological activities. This flexibility allows for the creation of a wide range of derivatives with tailored properties, expanding the potential applications of this compound beyond its current scope.

In conclusion,3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4,4-difluorobutanoic acid (CAS No. 2171301-24-7) represents a fascinating molecular entity with numerous potential applications in pharmaceutical chemistry and biomedicine. Its complex structure and unique functional groups make it an excellent candidate for further investigation into drug design and discovery. As research continues to uncover new ways to exploit its structural features,this compound holds promise for contributing significantly to advancements in medicine and therapeutics.